Cas no 1261566-87-3 (2',3-Dibromo-5'-iodopropiophenone)

• Product Name: 2',3-Dibromo-5'-iodopropiophenone
• CAS No: 1261566-87-3
• MF: C₉H₇Br₂IO
• MW: 417.863753557205
• CID: 4965400
• Update Time: 2025-05-23

2',3-Dibromo-5'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2',3-Dibromo-5'-iodopropiophenone

• Inchi： 1S/C9H7Br2IO/c10-4-3-9(13)7-5-6(12)1-2-8(7)11/h1-2,5H,3-4H2
• InChI Key： MWDCTUAVQAUTPV-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)C(CCBr)=O)Br

Computed Properties

• Exact Mass: 417.78879 g/mol
• Monoisotopic Mass: 415.79084 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 417.86

Additional information on 2',3-Dibromo-5'-iodopropiophenone

2',3-Dibromo-5'-iodopropiophenone: A Comprehensive Overview

2',3-Dibromo-5'-iodopropiophenone, also known by its CAS number 1261566-87-3, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propiophenone backbone substituted with bromine and iodine atoms at specific positions. The presence of these halogens imparts distinctive chemical properties, making it a valuable molecule for research and development purposes.

The synthesis of 2',3-Dibromo-5'-iodopropiophenone involves a series of carefully controlled reactions, often utilizing halogenation techniques to introduce bromine and iodine atoms at the desired positions. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and efficiency, which is crucial for its application in sensitive chemical reactions and biological assays.

One of the most notable applications of 2',3-Dibromo-5'-iodopropiophenone is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the development of novel pharmaceutical agents. For instance, studies have shown that this compound can serve as a building block for constructing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties. The ability to modify the substituents on the propiophenone backbone allows chemists to fine-tune the physicochemical properties of the resulting compounds, enhancing their therapeutic potential.

In addition to its role in drug discovery, 2',3-Dibromo-5'-iodopropiophenone has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconducting materials. Recent research has focused on understanding the photophysical properties of this compound, which could pave the way for its integration into light-emitting diodes (LEDs) and other optoelectronic devices.

The study of 2',3-Dibromo-5'-iodopropiophenone has also contributed to our understanding of halogenation reactions and their influence on molecular stability. Scientists have investigated how the placement of bromine and iodine atoms affects the compound's reactivity under various conditions. These insights are valuable for designing more efficient synthetic pathways and for predicting the behavior of similar molecules in different chemical environments.

From an environmental perspective, there is growing interest in understanding the fate and toxicity of 2',3-Dibromo-5'-iodopropiophenone. As a relatively new compound, its impact on ecosystems and human health is not yet fully understood. Ongoing research aims to assess its biodegradability and potential risks associated with exposure. These studies are essential for ensuring that this compound can be used responsibly in industrial and research settings.

In conclusion, 2',3-Dibromo-5'-iodopropiophenone, or CAS number 1261566-87-3, represents a versatile molecule with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and analytical techniques, continues to unlock new possibilities for its use in drug development, materials science, and beyond. As research into this compound progresses, it is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.